molecular formula C7H4Br2N2 B2593780 6,8-Dibromoimidazo[1,5-a]pyridine CAS No. 1427398-85-3

6,8-Dibromoimidazo[1,5-a]pyridine

Cat. No. B2593780
CAS RN: 1427398-85-3
M. Wt: 275.931
InChI Key: YQNLRIJQBDQKGC-UHFFFAOYSA-N
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Description

“6,8-Dibromoimidazo[1,5-a]pyridine” is a chemical compound with the CAS Number: 1202450-63-2 . It has a molecular weight of 275.93 . The compound is typically a solid at room temperature .


Synthesis Analysis

The synthesis of imidazo[1,5-a]pyridine has been a subject of intense research for numerous decades . A large number of transformations are now available to conveniently access imidazo[1,5-a]pyridine from readily available starting materials . This review details the recent development in imidazo[1,5-a]pyridine construction involving cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions .


Molecular Structure Analysis

The IUPAC name of the compound is 6,8-dibromoimidazo[1,2-a]pyridine . The InChI code is 1S/C7H4Br2N2/c8-5-3-6(9)7-10-1-2-11(7)4-5/h1-4H .


Physical And Chemical Properties Analysis

The compound is a solid at room temperature . . The compound should be stored in a dry, room temperature environment .

Scientific Research Applications

Agrochemicals and Pharmaceuticals

Imidazo[1,5-a]pyridine, a structural component of 6,8-Dibromoimidazo[1,5-a]pyridine, is a significant part of a large number of agrochemicals and pharmaceuticals . The synthesis of imidazo[1,5-a]pyridine has been a subject of intense research for numerous decades .

Organic Syntheses

6,8-Dibromoimidazo[1,5-a]pyridine is used in organic syntheses . It provides a convenient way to access imidazo[1,5-a]pyridine from readily available starting materials .

Pharmaceutical Intermediates

It also serves as a pharmaceutical intermediate . This means it is used in the production of various pharmaceutical drugs.

Materials Science

Imidazo[1,5-a]pyridine derivatives have great potential in several research areas, including materials science . They can be used in the development of new materials with unique properties.

Optoelectronic Devices

These compounds have been reported in different technological applications, such as optoelectronic devices . They can be used in the manufacture of devices that source, detect and control light.

Sensors

Imidazo[1,5-a]pyridine derivatives are also used in sensors . They can be used to detect changes in physical or chemical environment.

Anti-Cancer Drugs

They have applications in the pharmaceutical field, including as anti-cancer drugs . This makes them a valuable resource in medical research and treatment.

Emitters for Confocal Microscopy and Imaging

Lastly, they are used as emitters for confocal microscopy and imaging . This allows for better visualization and analysis in scientific research.

Safety and Hazards

The compound has been classified under the GHS07 hazard class . It has the following hazard statements: H302, H315, H319, H335 . The precautionary statements include P261, P305, P338, P351 .

properties

IUPAC Name

6,8-dibromoimidazo[1,5-a]pyridine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H4Br2N2/c8-5-1-6(9)7-2-10-4-11(7)3-5/h1-4H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YQNLRIJQBDQKGC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C2=CN=CN2C=C1Br)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H4Br2N2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

275.93 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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